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Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the application of N,N'-Bis(methoxymethyl)thiourea
specifically for textile finishing is limited in publicly available literature. The following application

notes and protocols are based on the established principles of textile finishing with analogous

thiourea-formaldehyde and urea-formaldehyde crosslinking agents. The provided data and

protocols should be considered as a starting point for research and development, and

optimization is recommended for specific applications.

Introduction
N,N'-Bis(methoxymethyl)thiourea is a derivative of thiourea and is structurally related to N-

methylol compounds commonly used in the textile industry. These compounds are primarily

utilized as crosslinking agents for cellulosic fibers, such as cotton, to impart desirable

properties like wrinkle resistance and dimensional stability. The methoxymethyl groups are

expected to react with the hydroxyl groups of cellulose under acidic conditions and heat,

forming a stable crosslinked network within the fiber structure. This network restricts the

movement of cellulose chains, thereby reducing the formation of wrinkles.

Thiourea-based crosslinkers are also known for their potential to confer flame retardant

properties to textiles. The presence of both nitrogen and sulfur in the thiourea moiety can

contribute to this effect. Furthermore, as a derivative of N-methylol compounds, the potential for

formaldehyde release is a critical consideration for both worker safety and consumer health.
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Inferred Mechanism of Action
The primary mechanism of action for N,N'-Bis(methoxymethyl)thiourea as a textile finishing

agent is inferred to be the acid-catalyzed crosslinking of cellulose chains. The reaction is

expected to proceed in the following steps:

Activation: Under acidic conditions, the methoxymethyl group is protonated, leading to the

formation of a reactive carbocation.

Reaction with Cellulose: The carbocation then reacts with a hydroxyl group on a cellulose

polymer chain, forming an ether linkage and releasing methanol.

Crosslinking: This process can occur with the second methoxymethyl group on the same

N,N'-Bis(methoxymethyl)thiourea molecule, reacting with a hydroxyl group on an adjacent

cellulose chain. This creates a durable crosslink between the two cellulose polymers.

Step 1: Activation Step 2: Reaction with Cellulose

Step 3: Crosslinking
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Caption: Inferred crosslinking mechanism of N,N'-Bis(methoxymethyl)thiourea with cellulose.
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Experimental Protocols
The following is a general protocol for the application of a thiourea-based crosslinking agent to

cotton fabric. This should be adapted and optimized for N,N'-Bis(methoxymethyl)thiourea.

Materials:

Desized, scoured, and bleached 100% cotton fabric

N,N'-Bis(methoxymethyl)thiourea

Acid catalyst (e.g., Magnesium Chloride, MgCl₂·6H₂O)

Wetting agent (non-ionic)

Softener (e.g., polyethylene emulsion)

Deionized water

Laboratory padding mangle

Stenter or oven for drying and curing

Experimental Workflow:

Caption: General experimental workflow for textile finishing with a crosslinking agent.

Procedure:

Preparation of the Finishing Bath:

Prepare an aqueous solution containing:

N,N'-Bis(methoxymethyl)thiourea: 50-150 g/L

Magnesium Chloride (catalyst): 10-30 g/L

Wetting agent: 1-2 g/L
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Softener: 20-40 g/L

Ensure all components are fully dissolved in deionized water. Adjust the pH of the bath to

4.5-5.5 using a suitable acid if necessary.

Application to Fabric:

Immerse the cotton fabric sample in the finishing bath.

Pass the fabric through a laboratory padding mangle to achieve a wet pick-up of 70-80%.

Drying:

Dry the treated fabric in a stenter or oven at 80-100°C for 3-5 minutes.

Curing:

Cure the dried fabric at a higher temperature, typically between 150°C and 180°C, for 2-5

minutes. The optimal curing temperature and time will depend on the specific formulation

and desired properties and should be determined experimentally.

After-washing:

Thoroughly rinse the cured fabric with warm water, followed by a wash with a non-ionic

detergent to remove any unreacted chemicals and byproducts.

Rinse with cold water and dry.

Performance Data (Inferred from Analogous
Compounds)
The following table summarizes typical performance data for cotton fabrics treated with urea-

formaldehyde and thiourea-formaldehyde resins. This data is provided for comparative

purposes and to indicate the expected performance of N,N'-Bis(methoxymethyl)thiourea.
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Performance
Parameter

Untreated Cotton
Treated with Urea-
Formaldehyde
Resin

Treated with
Thiourea-
Formaldehyde
Resin

Wrinkle Recovery

Angle (Warp + Weft),

degrees

~150 >250 >240

Tensile Strength

Retention (%)
100 50-70 55-75

Tear Strength

Retention (%)
100 40-60 45-65

Formaldehyde

Release (ppm) -

AATCC 112

< 20

100-300 (can be

reduced with

scavengers)

100-300 (can be

reduced with

scavengers)

Note: The performance of N,N'-Bis(methoxymethyl)thiourea may vary. It is anticipated that

the etherified methoxymethyl groups might lead to a more controlled reaction and potentially

lower formaldehyde release compared to traditional N-methylol compounds.

Standard Test Methods for Performance Evaluation
Wrinkle Recovery Angle: AATCC Test Method 128, "Wrinkle Recovery of Fabrics:

Appearance Method," is used to visually assess the smoothness of the fabric after induced

wrinkling.[1][2][3]

Tensile and Tear Strength: ASTM D5034 and ASTM D1424 are standard methods for

determining the breaking strength and tearing strength of textile fabrics, respectively. A

reduction in strength is expected after crosslinking due to the embrittlement of the fibers.

Formaldehyde Release: AATCC Test Method 112 ("Sealed Jar Method") or ISO 14184-1

("Water Extraction Method") are used to quantify the amount of formaldehyde released from

the treated fabric.[4][5] This is a crucial test for ensuring the safety and regulatory

compliance of the finished textile.[6]
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Safety and Handling
N,N'-Bis(methoxymethyl)thiourea should be handled in a well-ventilated area, and

appropriate personal protective equipment (PPE), including gloves and safety glasses,

should be worn.

The finishing process involves the use of acids and high temperatures, requiring appropriate

safety precautions.

Given its chemical structure, there is a potential for formaldehyde to be released during the

curing process and from the finished fabric. Therefore, monitoring of formaldehyde levels in

the workplace and on the final product is essential. The use of formaldehyde scavengers in

the finishing bath can be explored to mitigate this issue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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